Cas no 2580224-10-6 (2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid
• CAS No: 2580224-10-6
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5661066
• PubChem ID: 165894614
• Update Time: 2025-06-08

2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726770
• 2-{[(benzyloxy)carbonyl](1-cyclohexylethyl)amino}acetic acid
• 2580224-10-6
• 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid

• Inchi： 1S/C18H25NO4/c1-14(16-10-6-3-7-11-16)19(12-17(20)21)18(22)23-13-15-8-4-2-5-9-15/h2,4-5,8-9,14,16H,3,6-7,10-13H2,1H3,(H,20,21)
• InChI Key： YJQXWIGXYXLGIY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)C(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid

Introduction to 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid (CAS No. 2580224-10-6)

2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid, identified by the CAS number 2580224-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzyloxycarbonyl (Boc) protecting group and a 1-cyclohexylethylamino side chain, linked to an acetic acid backbone. The unique combination of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The benzyloxycarbonyl group is a well-established protecting group in peptide chemistry, widely used to shield the amino groups during synthetic procedures. Its stability under various reaction conditions while being removable under mild acidic conditions makes it an ideal choice for multi-step syntheses. In contrast, the 1-cyclohexylethylamino moiety introduces steric bulk and potential lipophilicity, which can influence the pharmacokinetic properties of derivatives. This structural feature is particularly relevant in drug design, where optimizing solubility and membrane permeability is crucial for achieving desired bioavailability and therapeutic efficacy.

The acetic acid moiety at the terminal end of the molecule provides a carboxylic acid functionality, which can participate in further derivatization or serve as a point of attachment for other pharmacophores. This versatility makes 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid a versatile building block in medicinal chemistry. Recent advancements in synthetic methodologies have further enhanced its utility, enabling more efficient and scalable production processes.

In recent years, there has been growing interest in exploring the potential of this compound as a precursor for bioactive molecules. For instance, researchers have investigated its role in synthesizing peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and pharmacological properties. The combination of the Boc-protected amino group and the bulky 1-cyclohexylethylamino side chain allows for fine-tuning of physicochemical properties, making it an attractive candidate for designing novel drug candidates.

One notable area of research involves the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The structural features of 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid can be leveraged to design molecules that selectively target specific kinases by optimizing binding interactions through hydrogen bonding, hydrophobic interactions, and steric hindrance. The Boc group ensures that the amino functionality remains protected during early synthetic steps, allowing for selective deprotection later in the process to form biologically active compounds.

Another emerging application lies in the field of proteasome inhibition, which has shown promise in treating certain types of cancer. Proteasomes are essential cellular components responsible for degrading proteins, and inhibiting their activity can lead to accumulation of targeted proteins, disrupting cellular processes. Derivatives of 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid have been explored as potential proteasome inhibitors due to their ability to modulate protein degradation pathways. The presence of both polar and non-polar regions in this compound allows it to interact effectively with hydrophobic pockets within proteasome active sites.

The synthesis of 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid typically involves multi-step reactions starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the Boc group followed by formation of the 1-cyclohexylethylamino side chain. Advances in catalytic methods have enabled more efficient transformations, reducing reaction times and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds with high precision.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how modifications to 2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid can influence its biological activity. These studies often involve docking simulations to predict binding affinities with target proteins such as kinases or proteasomes. By analyzing binding poses and interaction energies, researchers can identify key residues responsible for biological activity and design analogs with enhanced potency or selectivity.

The role of this compound extends beyond small-molecule drug discovery; it also finds applications in materials science and biotechnology. For instance, its structural motifs can be incorporated into polymers or nanoparticles designed for drug delivery systems. The ability to modify both functional groups allows for fine-tuning of material properties such as solubility, stability, and biocompatibility.

In conclusion,2-{(benzyloxy)carbonyl(1-cyclohexylethyl)amino}acetic acid (CAS No. 2580224-10-6) is a multifunctional compound with broad applications across pharmaceutical research and chemical synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases including cancer and inflammatory disorders. As synthetic methodologies continue to evolve, so too will the potential applications of this versatile molecule.